Cas no 1288998-92-4 (5-Bromo-2-(trifluoromethyl)benzaldehyde)

5-Bromo-2-(trifluoromethyl)benzaldehyde structure

1288998-92-4 structure

Product Name:5-Bromo-2-(trifluoromethyl)benzaldehyde

CAS No:1288998-92-4

MF:C₈H₄BrF₃O

MW:253.015972137451

MDL:MFCD28140566

CID:4586333

PubChem ID:99769951

Update Time:2024-11-06

5-Bromo-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(trifluoromethyl)benzaldehyde
- MFCD28140566
- EN300-8372182
- AKOS037655500
- Z2044752755
- AT27561
- 1288998-92-4
- PS-11518
- MDL： MFCD28140566
- Inchi： 1S/C8H4BrF3O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H
- InChI Key： PXLIYMKVPSMSHH-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC(Br)=CC=C1C(F)(F)F

Computed Properties

Exact Mass: 251.93976g/mol
Monoisotopic Mass: 251.93976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

5-Bromo-2-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013015955-250mg	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	97%	250mg	489.60 USD	2021-06-25
Alichem	A013015955-500mg	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	97%	500mg	782.40 USD	2021-06-25
Alichem	A013015955-1g	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	97%	1g	1,504.90 USD	2021-06-25
abcr	AB531892-250 mg	5-Bromo-2-(trifluoromethyl)benzaldehyde, 97%; .	1288998-92-4	97%	250MG	€339.00	2023-07-11
abcr	AB531892-1 g	5-Bromo-2-(trifluoromethyl)benzaldehyde, 97%; .	1288998-92-4	97%	1g	€689.70	2023-07-11
Apollo Scientific	PC500759-250mg	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4		250mg	£71.00	2025-02-21
Apollo Scientific	PC500759-1g	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4		1g	£209.00	2025-02-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00807935-1g	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	97%	1g	￥4002.0	2023-04-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B578608-100mg	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	98%	100mg	¥159.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B578608-250mg	5-Bromo-2-(trifluoromethyl)benzaldehyde	1288998-92-4	98%	250mg	¥299.90	2023-09-04

5-Bromo-2-(trifluoromethyl)benzaldehyde Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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